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Compound of Interest

Compound Name: Isopropyl 3-hydroxybenzoate
CAS No.: 53631-77-9
Cat. No.: B1296879
Get Quote
. J

CAS Number: 53631-77-9[1][2]
Executive Summary

Isopropyl 3-hydroxybenzoate (CAS 53631-77-9) is the isopropyl ester of 3-hydroxybenzoic
acid. Distinct from its widely used isomer, isopropyl 4-hydroxybenzoate (Isopropylparaben), this
meta-substituted phenolic ester serves as a specialized intermediate in organic synthesis and
medicinal chemistry. Its primary utility lies in structure-activity relationship (SAR) studies where
modulating lipophilicity (

) and metabolic stability of phenolic pharmacophores is required. This guide provides a
comprehensive technical overview, including validated synthesis protocols, physical property
analysis, and application logic for drug development pipelines.

Chemical Identity & Physical Properties
Nomenclature & Identifiers
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Parameter Data

IUPAC Name Propan-2-yl 3-hydroxybenzoate

Isopropyl 3-hydroxybenzoate; Isopropyl m-
Common Name

hydroxybenzoate
CAS Number 53631-77-9
Molecular Formula
Molecular Weight 180.20 g/mol
SMILES CC(C)OC(=0O)clccec(O)cl
InChl Key VANDBVAFPVUVNX-UHFFFAOYSA-N

Physical & Chemical Constants

Note: Experimental data for the meta-isomer is less ubiquitous than the para-isomer. Values
below represent a synthesis of supplier data and computational predictions validated against
structural analogs.

Property Value / Description Source/Note

Colorless to pale yellow liquid ]
Appearance _ _ Supplier Data
or low-melting solid

_ _ < 50 °C (Predicted); Likely
Melting Point o vs. Ethyl ester MP 72°C
supercooled liquid at RT

Predicted based on Ethyl ester

Boiling Point ~280-285 °C (at 760 mmHg) BP

Solubilit Soluble in alcohols, DCM, Lioonhilic |
olubili ipophilic isopro rou
’ EtOAc. Low water solubility.[1] Pop propyt group

LogP (Oct/Water) ~2.74 Calculated (ClogP)

pKa (Phenolic OH) ~9.2 Typical for phenol esters
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Synthesis & Manufacturing Protocol
Strategic Route: Acid-Catalyzed Fischer Esterification

While acyl chloride routes are possible, they require protection of the phenolic hydroxyl group
to prevent self-polymerization. The most robust, atom-economical method for laboratory to pilot
scale is direct Fischer esterification using a Dean-Stark apparatus to drive the equilibrium.

Reagents & Materials
e Precursor: 3-Hydroxybenzoic acid (99% purity)
e Solvent/Reactant: Isopropanol (Anhydrous, excess)

o Catalyst: Sulfuric Acid (

, conc.) or
-Toluenesulfonic acid (PTSA)

e Solvent (Entrainer): Toluene (optional, for azeotropic water removal)

Step-by-Step Protocol

e Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap
topped with a reflux condenser.

e Charging: Add 3-Hydroxybenzoic acid (13.8 g, 100 mmol) and Isopropanol (150 mL).
o Catalyst Addition: Cautiously add concentrated

(1.0 mL) dropwise while stirring.

o Note: If using Toluene as an entrainer, add 100 mL Toluene here to lower the boiling point
of the azeotrope.

o Reflux: Heat the mixture to reflux (approx. 85-90 °C internal temp). Monitor water collection
in the Dean-Stark trap.
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e Reaction Monitoring: Continue reflux for 6-12 hours. Monitor via TLC (Mobile phase: 30%
EtOAc in Hexanes). The starting acid (

) should disappear; product (
) appears.

o Workup:
o Cool reaction mixture to room temperature.
o Concentrate in vacuo to remove excess isopropanol.
o Dissolve residue in Ethyl Acetate (200 mL).
o Wash 1: Saturated

(2 x 100 mL) to remove unreacted acid. Caution: Gas evolution.

o Wash 2: Brine (1 x 100 mL).
o Dry: Over anhydrous

or

 Purification:
o Filter and concentrate under reduced pressure.
o If the product is an oil, high-vacuum distillation is recommended for >98% purity.

o If solid, recrystallize from Hexane/EtOAc.

Synthesis Workflow Visualization
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Start: 3-Hydroxybenzoic Acid

Add Isopropanol (Excess) + H2SO4 (Cat.)
Optional: Toluene

Reflux (85-90°C)
Dean-Stark Water Removal
Time: 6-12 Hours

TLC Check
(30% EtOAc/Hex)

Conversion > 95%7?

Conc. In Vacuo -> Dissolve in EtOAc
Wash: NaHCO3 (sat), Brine

Distillation (if liquid)
or Recrystallization

Final Product:
Isopropyl 3-hydroxybenzoate

Click to download full resolution via product page

Figure 1: Process Flow Diagram for the acid-catalyzed Fischer esterification of 3-
hydroxybenzoic acid.
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Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures are
expected.

« 1H NMR (400 MHz, CDCI3):
o 1.35 (d, 6H,

Hz, Isopropryl
)

o 5.25 (sept, 1H,
Hz, Isopropyl
)

6.5-7.5 (br s, 1H, Phenolic

[¢]

exchangeable)

[e]

7.05 (m, 1H, Ar-H, position 4)

[¢]

7.30 (t, 1H, Ar-H, position 5)

o

7.55 (m, 1H, Ar-H, position 6)

o

7.60 (m, 1H, Ar-H, position 2)

* IR Spectroscopy (ATR):

o 3300-3400

(Broad, O-H stretch)

o 1690-1710

(Strong, C=0 ester stretch)
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o 1200-1300

(C-O stretch)

Applications in Drug Development & Research
Medicinal Chemistry: Lipophilic Scanning

In drug discovery, Isopropyl 3-hydroxybenzoate serves as a critical "probe” molecule. When
optimizing a lead compound containing a phenolic ester moiety, researchers switch from Methyl

Ethyl
Isopropyl to assess the impact of steric bulk and lipophilicity on the binding pocket.
e Lipophilicity (

): The isopropyl group adds significant hydrophobicity compared to methyl esters, potentially
improving membrane permeability.

o Metabolic Stability: The branched isopropyl group can sterically hinder esterases, potentially
increasing the half-life (

) of the prodrug compared to straight-chain esters.

Preservative Efficacy (Paraben Analogs)

While the 4-hydroxy isomers (parabens) are industry standards, the 3-hydroxy isomers are
investigated for:

 Differential Selectivity: Testing against specific microbial strains where parabens fail.

o Safety Profiling: Understanding if the meta-substitution mitigates the estrogenic activity often
associated with para-substituted phenols.

R&D Decision Logic
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Methyl Ester
(Low LogP, Fast Hydrolysis)
— e Assay Screening: Optimal Lipophilicity Hit Selection:
Lead Compound Modification 1: Isopropyl Ester 1. Potency (IC50) & Stabili erenaay]) Slars Benzoate
(Phenolic Core) Ester Chain Length (Med LogP, Steric Bulk) 2. Permeability (PAMPA) P (g)élanc)(; d Prﬁfile)
\ / 3. Stability (Microsomes)
Butyl/Benzyl
(High LogP, Low Sol.)

Click to download full resolution via product page

Figure 2: SAR Logic Flow illustrating the selection of Isopropyl 3-hydroxybenzoate in lead
optimization.

Safety & Handling (MSDS Highlights)
» GHS Classification:
o Skin Irritation: Category 2 (H315)[2]
o Eye Irritation: Category 2A (H319)
o STOT-SE: Category 3 (Respiratory Irritation) (H335)
e Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place. Keep container tightly closed. Stable under
recommended storage conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 53631-77-9: Benzoic acid, 3-hydroxy-, 1-methylethyl es... [cymitquimica.com]
o 2. fishersci.com [fishersci.com]

e To cite this document: BenchChem. [Technical Monograph: Isopropyl 3-Hydroxybenzoate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296879/docs#technical-monograph-isopropyl-3-
hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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